Cas no 69891-92-5 (2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide)

2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide is a phosphonium salt widely utilized in organic synthesis, particularly in Wittig and related reactions for the formation of carbon-carbon double bonds. Its key advantages include high reactivity as a ylide precursor, facilitating efficient olefination processes under mild conditions. The 1,3-dioxane moiety enhances stability while maintaining reactivity, making it suitable for sensitive transformations. This reagent is particularly valuable in the synthesis of complex alkenes and conjugated systems, offering selectivity and compatibility with various functional groups. Its crystalline solid form ensures ease of handling and storage, while its well-defined structure allows for reproducible results in synthetic applications.
2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide structure
69891-92-5 structure
Product Name:2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide
CAS No:69891-92-5
MF:C24H26BrO2P
MW:457.339807033539
MDL:MFCD00012000
CID:59028
PubChem ID:87568132
Update Time:2025-08-05

2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

    • (2-(1,3-Dioxan-2-yl)ethyl)triphenylphosphonium bromide
    • 2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium Bromide
    • (2-(1,3-Dioxan-2-yl)ethyl)-triphenylphosphonium bromide
    • [2-(1,3-Dioxan-2-yl)ethyl]triphenylphosphonium bromide
    • 2-(1,3-dioxan-2-yl)ethyl-triphenylphosphanium,bromide
    • Phosphonium,[2-(1,3-dioxan-2-yl)ethyl]triphenyl-, bromide (9CI)
    • [2-(1,3-Dioxan-2-yl)ethyl]triphenylphosphoniumbromide
    • XETDBHNHTOJWPZ-UHFFFAOYSA-M
    • XQAUPNAYCIKWCT-UHFFFAOYSA-M
    • TRA0051556
    • OR10641
    • Q733
    • AX8001672
    • ST50408756
    • D1655
    • ST24026108
    • 1,3-diox
    • 2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide, 98%
    • DTXSID60990170
    • CS-W009647
    • MFCD00012000
    • F16723
    • NS00063129
    • 1,3-dioxan-2-ylethyltriphenylphosphinebromide
    • [2-(1,3-dioxan-2yl)ethyl]triphenylphosphonium bromide
    • W-104579
    • 2-(1,3-Dioxan-2-yl) ethyltriphenylphosphonium bromide
    • 2-(1,3-dioxan-2-yl)ethyl triphenylphosphonium bromide
    • SCHEMBL667642
    • 2-(1,3-dioxan-2-yl)ethyl-triphenylphosphanium;bromide
    • [2-(1,3-Dioxan-2-yl)ethyl](triphenyl)phosphanium bromide
    • (2-(1,3-Dioxan-2-yl)ethyl)triphenylphosphoniumbromide
    • 2-(1,3-dioxane-2-yl)ethyltriphenylphosphonium bromide
    • AKOS015833066
    • 69891-92-5
    • 2-(1,3-dioxan-2-yl)ethyl-triphenyl-phosphonium bromide
    • [2-(1,3-dioxan-2yl)ethyl ]triphenylphosphonium bromide
    • [2-(1,3-dioxan-2-yl)ethyl] triphenylphosphonium bromide
    • 2-(1,3-dioxane-2-yl)-ethyltriphenyl phosphonium bromide
    • A836686
    • EINECS 274-189-5
    • FT-0608356
    • [2-(1,3-dioxan-2-yl)ethyl]triphenylphosphanium bromide
    • 2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide
    • MDL: MFCD00012000
    • Inchi: 1S/C24H26O2P.BrH/c1-4-11-21(12-5-1)27(22-13-6-2-7-14-22,23-15-8-3-9-16-23)20-17-24-25-18-10-19-26-24;/h1-9,11-16,24H,10,17-20H2;1H/q+1;/p-1
    • InChI Key: XETDBHNHTOJWPZ-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCC1OCCCO1
    • BRN: 4117571

Computed Properties

  • Exact Mass: 456.08500
  • Monoisotopic Mass: 456.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 371
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White or cream powder
  • Melting Point: 193-195 °C (lit.)
  • PSA: 32.05000
  • LogP: 1.13760
  • Sensitiveness: Moisture Sensitive
  • Solubility: Slightly soluble in water.

2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:warning
  • Hazard Statement: H315-H319
  • Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide Pricemore >>

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2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide Production Method

2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:69891-92-5)2-(1,3-二氧己环-2-基)乙基三苯基溴化膦
Order Number:LE1727079
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
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Additional information on 2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide

2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium Bromide (CAS No. 69891-92-5): A Comprehensive Overview

2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide (CAS No. 69891-92-5) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its distinctive triphenylphosphonium moiety and 1,3-dioxan-2-yl substituent, exhibits a range of properties that make it an invaluable tool in various scientific applications.

The triphenylphosphonium group is a well-known cationic moiety that has been extensively studied for its potential in various biological and chemical contexts. It is known for its ability to form stable complexes with a variety of anions, making it useful in the development of ionic liquids and as a catalyst in organic reactions. The 1,3-dioxan-2-yl substituent, on the other hand, adds a layer of complexity and functionality to the molecule, enhancing its solubility and reactivity in different solvents.

Recent research has highlighted the potential of 2-(1,3-dioxan-2-yl)ethyltriphenylphosphonium bromide in the development of novel therapeutic agents. Studies have shown that this compound can be used as a precursor for the synthesis of bioactive molecules with potential applications in cancer therapy and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines, suggesting its potential as a lead compound in drug discovery.

In addition to its biological applications, 2-(1,3-dioxan-2-yl)ethyltriphenylphosphonium bromide has also been explored for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of functional materials with tunable properties. Researchers at the University of California, Berkeley, have reported the use of this compound as a building block for the fabrication of conductive polymers and electroactive materials. These materials have shown promise in applications such as organic electronics and energy storage devices.

The synthetic versatility of 2-(1,3-dioxan-2-yl)ethyltriphenylphosphonium bromide is another key factor contributing to its widespread use. The compound can be synthesized through a series of well-established organic reactions, including nucleophilic substitution and phosphonium salt formation. This ease of synthesis allows researchers to readily access this compound and explore its potential in various contexts.

In terms of safety and handling, it is important to note that while 2-(1,3-dioxan-2-yl)ethyltriphenylphosphonium bromide is not classified as a hazardous material under current regulations, proper safety protocols should always be followed when handling any chemical compound. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future prospects for 2-(1,3-dioxan-2-yl)ethyltriphenylphosphonium bromide are promising. Ongoing research continues to uncover new applications and properties of this compound, further expanding its utility in both academic and industrial settings. As advancements in synthetic methods and analytical techniques continue to evolve, it is likely that we will see even more innovative uses for this versatile molecule.

In conclusion, 2-(1,3-dioxan-2-yl)ethyltriphenylphosphonium bromide (CAS No. 69891-92-5) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and synthetic versatility make it an essential tool for researchers seeking to develop novel therapeutic agents and functional materials. As research in these areas continues to advance, the importance of this compound is likely to grow even further.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:69891-92-5)2-(1,3-二氧己环-2-基)乙基三苯基溴化膦
LE1727079
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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